Cas no 625437-45-8 (N-(2,3-difluorophenyl)methylcyclopropanamine)

• Product Name: N-(2,3-difluorophenyl)methylcyclopropanamine
• CAS No: 625437-45-8
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 3377080
• PubChem ID: 43234459
• Update Time: 2025-04-21

N-(2,3-difluorophenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, N-CYCLOPROPYL-2,3-DIFLUORO-
• n-(2,3-Difluorobenzyl)cyclopropanamine
• N-(2,3-difluorophenyl)methylcyclopropanamine
• 625437-45-8
• CS-0304390
• EN300-164090
• INJAMPFEUYMVHZ-UHFFFAOYSA-N
• N-[(2,3-difluorophenyl)methyl]cyclopropanamine
• SCHEMBL737133
• Cyclopropyl-(2,3-difluorobenzyl)amine
• AKOS009117696

• Inchi： 1S/C10H11F2N/c11-9-3-1-2-7(10(9)12)6-13-8-4-5-8/h1-3,8,13H,4-6H2
• InChI Key： INJAMPFEUYMVHZ-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC=CC(F)=C1F

Computed Properties

• Exact Mass: 183.086
• Monoisotopic Mass: 183.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2